Cas no 579-18-0 (3-Benzoylbenzoic Acid)

• Product name: 3-Benzoylbenzoic Acid
• CAS No: 579-18-0
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• MDL: MFCD00002518
• CID: 368614
• PubChem ID: 101386

3-Benzoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-benzoyl-
• 3-Benzoylbenzoic acid
• m-Benzoylbenzoicacid
• 3-BenzoYl-Benzoic Acid
• 3-carboxybenzophenone
• Benzoic acid,3-benzoyl
• benzophenone-3-carboxylic acid
• AS-57611
• SCHEMBL141056
• MFCD00002518
• Benzoic acid, 3-benzoyl- pound>>3-BenzoYl-Benzoic Acid
• FT-0615088
• 3-(phenylcarbonyl)benzoic acid
• UNII-UPX6W85296
• m-Benzoylbenzoic acid
• NSC409446
• A8I
• 3-BENZOYLBENZOICACID
• 3-benzoyl benzoic acid
• CS-0204807
• H11354
• 3-benzoylbenzoic-acid
• 3-Benzoyl-benzoesaure
• AKOS004908146
• 579-18-0
• Z1695772590
• NSC-409446
• DTXSID50206616
• Benzoic acid, 3-benzoyl-
• m-Benzoyl benzoic acid
• 3-benzoyl-benzonic acid
• 3-Benzoylbenzoic acid, 99%
• UPX6W85296
• 3-(phenylcarbonyl)benzoic acid; benzophenone-3-carboxylic acid; 3-carboxybenzophenone
• BCP32059
• A934899
• NSC 409446
• EN300-227409
• DTXCID80129107
• 3-Benzoylbenzoic Acid

• MDL： MFCD00002518
• Inchi： InChI=1S/C14H10O3/c15-13(10-5-2-1-3-6-10)11-7-4-8-12(9-11)14(16)17/h1-9H,(H,16,17)
• InChI Key： AXJXRLHTQQONQR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)C(=O)O
• BRN： 2212366

Computed Properties

• Exact Mass: 226.06300
• Monoisotopic Mass: 226.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.4A^2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: No data available
• Density: 1.2022 (rough estimate)
• Melting Point: 164-166 °C (lit.)
• Boiling Point: 327.84°C (rough estimate)
• Flash Point: 227.3±20.5 °C
• Refractive Index: 1.5767 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 54.37000
• LogP: 2.61580

3-Benzoylbenzoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

3-Benzoylbenzoic Acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Benzoylbenzoic Acid

3-Benzoylbenzoic Acid: A Comprehensive Overview

3-Benzoylbenzoic acid, also known by its CAS number 579-18-0, is a fascinating compound with a rich history and diverse applications in various fields. This compound, which belongs to the class of aromatic acids, has garnered significant attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and material sciences. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to 3-benzoylbenzoic acid.

The molecular structure of 3-benzoylbenzoic acid consists of a benzoic acid moiety with a benzoyl group attached at the meta position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The compound's ability to form hydrogen bonds and its aromaticity contribute to its stability and reactivity in various chemical reactions. Recent studies have explored the use of 3-benzoylbenzoic acid as a precursor for synthesizing bioactive molecules, including antibiotics and anticancer agents.

One of the most notable advancements in the study of 3-benzoylbenzoic acid involves its role in drug discovery. Researchers have utilized this compound to develop novel therapeutic agents targeting various diseases. For instance, derivatives of 3-benzoylbenzoic acid have shown promising results in inhibiting enzymes associated with neurodegenerative disorders such as Alzheimer's disease. These findings highlight the potential of 3-benzoylbenzoic acid-based compounds as leads for drug development.

In addition to its pharmacological applications, 3-benzoylbenzoic acid has found utility in the field of agrochemistry. Its derivatives have been investigated for their pesticidal properties, particularly as fungicides and insecticides. Recent research has focused on optimizing the synthesis of these derivatives to enhance their efficacy while minimizing environmental impact. This dual functionality underscores the versatility of 3-benzoylbenzoic acid in addressing both medical and agricultural challenges.

The synthesis of 3-benzoylbenzoic acid involves several methods, each offering unique advantages depending on the desired scale and purity. Traditional approaches include Friedel-Crafts acylation and coupling reactions, while modern techniques leverage catalytic systems to improve reaction efficiency. The development of green chemistry methods for synthesizing 3-benzoylbenzoic acid has also gained traction, aligning with global efforts to promote sustainable chemical practices.

Beyond its practical applications, 3-benzoylbenzoic acid serves as a valuable model compound for studying fundamental chemical principles. Its reactivity patterns provide insights into aromatic substitution mechanisms and intermolecular interactions. By understanding these principles, chemists can design more efficient synthetic pathways and predict the behavior of related compounds.

In conclusion, 3-benzoylbenzoic acid (CAS No. 579-18-0) is a multifaceted compound with significant implications across various scientific domains. Its role in drug discovery, agrochemistry, and materials science continues to evolve with advancements in research methodologies. As scientists explore new applications and optimize existing ones, the potential of this compound remains vast and promising.